N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine

• IUPAC Name: 3-[[2-[(4-methylbenzoyl)amino]benzoyl]amino]propanoic acid
• InChI: InChI=1S/C18H18N2O4/c1-12-6-8-13(9-7-12)17(23)20-15-5-3-2-4-14(15)18(24)19-11-10-16(21)22/h2-9H,10-11H2,1H3,(H,19,24)(H,20,23)(H,21,22)
• InChI Key: OTNNFQCIKHHFAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCCC(=O)O
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine, also known as NMBBA, is a synthetic compound that has gained attention in the scientific community due to its potential use as a biochemical tool. NMBBA is a derivative of the naturally occurring amino acid, beta-alanine, and is often used as a substrate for enzymes that cleave amide bonds.

Mechanism of Action

N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine is a substrate for enzymes that cleave amide bonds. When N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine is cleaved by these enzymes, it releases a fluorescent compound that can be detected using spectroscopic techniques. This allows researchers to study the kinetics of enzyme activity and to identify potential inhibitors or activators.
Biochemical and Physiological Effects:
N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine does not have any known direct biochemical or physiological effects. However, it is often used as a biochemical tool to study the activity of enzymes that are involved in various physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine as a biochemical tool is its ability to release a fluorescent compound when cleaved by enzymes. This allows for easy detection and quantification of enzyme activity. However, one limitation of using N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine is its cost. It is a relatively expensive compound, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine as a biochemical tool. One potential application is in the study of proteases that are involved in disease processes, such as cancer. N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine could be used to identify potential inhibitors of these proteases, which could lead to the development of new cancer therapies. Additionally, N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine could be used to study the activity of enzymes in complex biological systems, such as the human microbiome. This could provide insights into the role of these enzymes in health and disease.

Synthesis Methods

N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine can be synthesized by coupling 4-methylbenzoic acid with 2-aminobenzoyl-beta-alanine using a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting compound is purified using chromatography techniques to obtain pure N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine.

Scientific Research Applications

N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine has been used as a biochemical tool in various scientific studies. It is often used as a substrate for enzymes that cleave amide bonds, specifically peptidases and proteases. N-{2-[(4-methylbenzoyl)amino]benzoyl}-beta-alanine can also be used to study the mechanism of action of these enzymes and to identify potential inhibitors or activators.